2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%
Overview
Description
2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, is a compound with a unique molecular structure and a wide range of uses in scientific research. It has been used in a variety of applications, including as a reagent for organic synthesis, as a catalyst for organic reactions, and in studies of drug metabolism.
Scientific Research Applications
2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, is used in a variety of scientific research applications, including as a reagent for organic synthesis, as a catalyst for organic reactions, and in studies of drug metabolism. It has also been used in the synthesis of a variety of drugs, including anti-inflammatory drugs, antifungal agents, and antiviral agents.
Mechanism of Action
2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, acts as a catalyst for organic reactions, by facilitating the formation of a new bond between two molecules. It also acts as a reagent for organic synthesis, by providing a source of energy for the reaction to take place.
Biochemical and Physiological Effects
2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, has been shown to have a variety of biochemical and physiological effects. In studies of drug metabolism, it has been found to increase the rate of metabolism of certain drugs, resulting in increased bioavailability and improved efficacy. It has also been found to have anti-inflammatory and antifungal effects, as well as antiviral activity.
Advantages and Limitations for Lab Experiments
The use of 2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, in lab experiments has a number of advantages. It is relatively inexpensive, easy to obtain, and can be used in a variety of reactions. It is also relatively stable, and can be stored for extended periods of time without significant degradation. However, it is also important to note that the compound is toxic, and should be handled with care.
Future Directions
The use of 2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, in scientific research has a number of potential future directions. One potential area of research is the development of new synthetic methods for the compound, which could enable its use in a wider range of applications. Additionally, further research into its biochemical and physiological effects could lead to the development of new drugs or treatments. Finally, research into its use as a catalyst for organic reactions could lead to the development of new reaction pathways or methods for synthesizing compounds.
Synthesis Methods
2-Fluoro-4-(2-methylthiophenyl)benzoic acid, 95%, can be synthesized by the reaction of 2-fluoro-3-methylthiophene and benzoyl chloride in the presence of anhydrous aluminum chloride as a catalyst. The reaction is typically carried out in a solvent such as dichloromethane or toluene, and the resulting product is purified by recrystallization.
properties
IUPAC Name |
2-fluoro-4-(2-methylsulfanylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2S/c1-18-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(15)8-9/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSBGVCMAGKGRQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
